Cas no 2728145-74-0 (1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3))
1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3) Chemical and Physical Properties
Names and Identifiers
-
- EN300-37007081
- Z5279488387
- 3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride
- 2728145-74-0
- 1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3)
-
- Inchi: 1S/C10H21N3O2.3ClH/c11-3-1-4-12-6-8-13(9-7-12)5-2-10(14)15;;;/h1-9,11H2,(H,14,15);3*1H
- InChI Key: BTPZSMHZYPMQFC-UHFFFAOYSA-N
- SMILES: N1(CCC(O)=O)CCN(CCCN)CC1.[H]Cl.[H]Cl.[H]Cl
Computed Properties
- Exact Mass: 323.093410g/mol
- Monoisotopic Mass: 323.093410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 191
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.8Ų
1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37007081-0.05g |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride |
2728145-74-0 | 95.0% | 0.05g |
$238.0 | 2025-03-18 | |
| Enamine | EN300-37007081-0.1g |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride |
2728145-74-0 | 95.0% | 0.1g |
$355.0 | 2025-03-18 | |
| Enamine | EN300-37007081-0.25g |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride |
2728145-74-0 | 95.0% | 0.25g |
$509.0 | 2025-03-18 | |
| Enamine | EN300-37007081-0.5g |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride |
2728145-74-0 | 95.0% | 0.5g |
$803.0 | 2025-03-18 | |
| Enamine | EN300-37007081-1.0g |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride |
2728145-74-0 | 95.0% | 1.0g |
$1029.0 | 2025-03-18 | |
| Enamine | EN300-37007081-2.5g |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride |
2728145-74-0 | 95.0% | 2.5g |
$2014.0 | 2025-03-18 | |
| Enamine | EN300-37007081-5.0g |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride |
2728145-74-0 | 95.0% | 5.0g |
$2981.0 | 2025-03-18 | |
| Enamine | EN300-37007081-10.0g |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride |
2728145-74-0 | 95.0% | 10.0g |
$4421.0 | 2025-03-18 | |
| 1PlusChem | 1P028UU6-50mg |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoicacidtrihydrochloride |
2728145-74-0 | 95% | 50mg |
$346.00 | 2024-05-08 | |
| 1PlusChem | 1P028UU6-100mg |
3-[4-(3-aminopropyl)piperazin-1-yl]propanoicacidtrihydrochloride |
2728145-74-0 | 95% | 100mg |
$501.00 | 2024-05-08 |
1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3) Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3)
Comprehensive Overview of 1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3) (CAS No. 2728145-74-0)
1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3) (CAS No. 2728145-74-0) is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound, characterized by its unique piperazine and propanoic acid backbone, has garnered attention due to its potential role in drug development, particularly in the design of novel therapeutic agents. The hydrochloride (1:3) salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.
In recent years, the demand for piperazine derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3) due to their ability to modulate biological pathways. This compound's 3-aminopropyl side chain introduces additional functional groups, enabling interactions with various biological targets. Such properties align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences.
The synthesis and characterization of CAS No. 2728145-74-0 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for reproducible research outcomes. The growing emphasis on green chemistry has also influenced the production processes of such compounds, with researchers exploring eco-friendly synthesis routes to minimize environmental impact.
From a commercial perspective, 1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3) is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its applications extend beyond drug development, including use as a building block in peptide synthesis and as a ligand in catalytic reactions. The compound's multifunctionality makes it a valuable asset in both academic and industrial settings.
In conclusion, 1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3) (CAS No. 2728145-74-0) represents a promising candidate for advancing biomedical research. Its structural features and physicochemical properties align with contemporary scientific priorities, such as drug discovery and biomolecular engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future therapeutic innovations.
2728145-74-0 (1-Piperazinepropanoic acid, 4-(3-aminopropyl)-, hydrochloride (1:3)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)